4-morpholino-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 4-morpholin-4-yl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C19H19N5O4/c25-18(13-3-5-14(6-4-13)24-8-10-27-11-9-24)21-12-16-22-17(23-28-16)15-2-1-7-20-19(15)26/h1-7H,8-12H2,(H,20,26)(H,21,25)
• InChI Key: JSOMTJBFFLWDHN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(=O)NCC3=NC(=NO3)C4=CC=CNC4=O
• Molecular Formula: C19H19N5O4
• Molecular Weight: 381.4 g/mol
• CAS No.: 2034409-33-9

Description

4-morpholino-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H19N5O4 and its molecular weight is 381.392. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has shown the synthesis of novel compounds involving morpholine derivatives and their evaluation for antimicrobial properties. For instance, a study elaborated on the synthesis and antimicrobial activities of new 1,2,4-Triazole derivatives, indicating that certain synthesized compounds exhibited good to moderate activities against test microorganisms (Bektaş et al., 2007).

Synthesis, Structural Analysis, and Biological Effects

Another study focused on the synthesis, crystal structure, and biological effects of benzamide derivatives, including anti-fatigue effects in animal models. This research highlights the potential of benzamide derivatives in exploring biological activities and understanding molecular interactions (Wu et al., 2014).

Innovative Synthesis Methods

Innovative synthesis methods have also been explored, such as a one-pot Biginelli synthesis for creating novel dihydropyrimidinone derivatives containing morpholine or piperazine moieties. These studies contribute to the development of efficient synthesis strategies for producing compounds with potential application in various fields (Bhat et al., 2018).

Anticonvulsant Activity

The synthesis and evaluation of enaminones derived from morpholine and their anticonvulsant activity have been documented. These compounds have shown potent anticonvulsant activity with minimal neurotoxicity, indicating their potential therapeutic application in epilepsy or other seizure disorders (Edafiogho et al., 1992).

Design and Synthesis for Antimicrobial Agents

The design and synthesis of new 1,2,4-triazole derivatives containing a morpholine moiety as antimicrobial agents have been explored, showing that some compounds possess significant antimicrobial activity. This research contributes to the ongoing search for new antimicrobial agents to combat resistant strains of microorganisms (Sahin et al., 2012).